6-methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid

• Molecular Formula: C12H9F3O3
• Molecular Weight: 258.19 g/mol
• SMILES: CC1=CC2=C(C=C1)OC(C(=C2)C(=O)O)C(F)(F)F
• InChI: InChI=1S/C12H9F3O3/c1-6-2-3-9-7(4-6)5-8(11(16)17)10(18-9)12(13,14)15/h2-5,10H,1H3,(H,16,17)
• InChIKey: CAQAACVIDLCMLM-UHFFFAOYSA-N

6-Methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid Overview

6-Methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid (CAS 215123-45-8, MF: C12H9F3O3, MW: 258.19) is a fluorinated benzopyran derivative belonging to the Pfizer-discovered class of substituted 2-trifluoromethyl-2H-benzopyran-3-carboxylic acids, a structurally distinct series of selective cyclooxygenase-2 (COX-2) inhibitors [1]. Unlike the diarylheterocyclic coxibs (e.g., celecoxib), this chromene scaffold features a carboxylic acid pharmacophore and a trifluoromethyl group at the 2-position, conferring a unique binding mode within the COX-2 active site [2]. The compound is primarily utilized as a reference standard and SAR probe in medicinal chemistry programs targeting inflammation, pain, and COX-2-mediated disorders, and is commercially available at ≥95% purity for research use .

COX-2 inhibitor reference standard for enzymatic and cellular assays

Benzopyran SAR probe with defined 6-substituent profile

Non-deuterated baseline control for metabolic stabilization studies

Research-grade purity; suitable for early discovery in vitro work

• [1] Wang JL, Carter J, Kiefer JR, Kurumbail RG, Pawlitz JL, Brown D, Hartmann SJ, Graneto MJ, Seibert K, Talley JJ. The novel benzopyran class of selective cyclooxygenase-2 inhibitors—Part I: The first clinical candidate. Bioorg Med Chem Lett. 2010;20(23):7155-7158. doi:10.1016/j.bmcl.2010.07.053 View Source
• [2] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source

Why This Compound Cannot Be Replaced by In-Class Analogs

Within the 2-trifluoromethyl-2H-benzopyran-3-carboxylic acid series, seemingly minor substituent modifications at the 6-position produce profound and non-linear effects on COX-2 inhibitory potency, COX-1/COX-2 selectivity, and in vivo metabolic stability [1]. The 6-methyl analog (designated 6c) occupies a distinct position in the structure-activity relationship (SAR) landscape: it exhibits moderate COX-2 potency (IC50 = 0.25 µM) but an exceptionally high selectivity ratio of 896—dramatically exceeding the 6-chloro analog (ratio = 91) and inverting the selectivity profile of the 6-ethyl analog (ratio = 0.36, i.e., COX-1-preferring) [1]. Furthermore, the 6-methyl substituent confers a specific metabolic liability (only 13% inhibition in the prophylactic rat air pouch assay) that distinguishes it from metabolically more robust analogs such as 6-OCF3 (100% inhibition) [1]. These multidimensional divergences mean that no single in-class analog can substitute for 6c without altering the biological readout in a meaningful and potentially confounding manner [2].

▲ COX-2 selectivity context may shift substantially with 6-chloro or 6-ethyl substitution, altering the COX-1/COX-2 inhibition balance.

▲ Metabolic lability of the 6-methyl group may not be replicated by metabolically stable analogs (e.g., 6-OCF3 or 6-CF3), changing in vivo exposure profile.

▲ Minimal pharmacophore properties may be lost with bulkier clinical candidate scaffolds, affecting fragment-based or docking study interpretation.

• [1] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source
• [2] Zhang Y, Tortorella MD, Wang Y, Liu J, Tu Z, Liu X, Bai Y, Wen D, Lu X, Lu Y, Talley JJ. Synthesis of Deuterated Benzopyran Derivatives as Selective COX-2 Inhibitors with Improved Pharmacokinetic Properties. ACS Med Chem Lett. 2014;5(10):1162-1166. doi:10.1021/ml500299q View Source

Quantitative Differentiation Evidence

COX-2 Inhibitory Potency vs. 6-Substituted Benzopyran Analogs

In a head-to-head panel of 6-substituted 2-trifluoromethyl-2H-benzopyran-3-carboxylic acids tested under identical assay conditions, the 6-methyl analog (6c) exhibited a COX-2 IC50 of 0.25 µM. This represents comparable potency to the 6-chloro analog 6b (IC50 = 0.32 µM), but is approximately 8.6-fold less potent than the 6-OCF3 analog 6e (IC50 = 0.029 µM) and 3.4-fold less potent than the 6-ethynyl analog 7 (IC50 = 0.073 µM) [1]. The 6-methyl compound thus occupies a moderate-potency tier within the series, well above the weakly active 6-methoxy analog 6f (IC50 = 100 µM) but below the most potent electron-withdrawing substituents [1].

COX-2 IC50 vs. 6-substituted analogs

Head-to-head

IC50 = 0.25 µM (250 nM) Comparators: 6b 0.32 µM, 6e 0.029 µM, 7 0.073 µM, 6f 100 µM

Supports moderate-potency tier context within benzopyran series.

IC50 range spans >3,000-fold across 6-position SAR.

Evidence Dimension	COX-2 enzyme inhibition (IC50, human recombinant enzyme, fluorometric assay)
Target Compound Data	IC50 = 0.25 µM (250 nM)
Comparator Or Baseline	6b (6-Cl): 0.32 µM; 6e (6-OCF3): 0.029 µM; 7 (6-ethynyl): 0.073 µM; 6f (6-OCH3): 100 µM; 15 (6-CF3): 0.11 µM; 9 (6-Et): 0.33 µM
Quantified Difference	6c is 1.28× more potent than 6b; 8.6× less potent than 6e; 3.4× less potent than 7
Conditions	Human recombinant COX-2; IC50 curves generated with each test concentration run in duplicate; high concentration = 500 µM (Bioorg Med Chem Lett 2010, Part III, Table 1)

Why This Matters

Procurement of the correct 6-substituted analog is critical because COX-2 IC50 values span a >3,000-fold range (0.029–100 µM) across this single-position SAR series, directly dictating the concentration needed for target engagement in cellular or in vivo models.

• [1] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source

COX-2 Selectivity Index vs. Close Analogs

The 6-methyl analog 6c achieves a COX-1/COX-2 selectivity ratio of 896 (COX-1 IC50 = 224 µM; COX-2 IC50 = 0.25 µM), representing one of the highest selectivity indices in the 6-substituted benzopyran panel [1]. This is driven primarily by exceptionally weak COX-1 inhibition (224 µM). In direct comparison, 6c is 9.8-fold more selective than the 6-chloro analog 6b (ratio = 91; COX-1 IC50 = 29.2 µM), 1.16-fold more selective than 6-OCF3 6e (ratio = 773; COX-1 IC50 = 17 µM), and dramatically more COX-2-selective than the 6-ethyl analog 9, which is actually COX-1-preferring (ratio = 0.36; COX-1 IC50 = 0.12 µM) [1]. Only the 6-ethynyl analog 7 exceeds 6c in selectivity (ratio = 1290; COX-1 IC50 = 94.2 µM) [1].

Selectivity index vs. close analogs

Head-to-head

Selectivity ratio = 896 (COX-1 224 µM / COX-2 0.25 µM) 6b: 91; 6e: 773; 7: 1290; 9: 0.36 (COX-1-preferring)

High selectivity endpoint context; selectivity may shift with 6-substitution.

6-ethyl analog 9 exhibits opposite COX-1 preference.

Evidence Dimension	COX-2 selectivity index (COX-1 IC50 / COX-2 IC50)
Target Compound Data	Selectivity ratio = 896 (COX-1 = 224 µM, COX-2 = 0.25 µM)
Comparator Or Baseline	6b (6-Cl): ratio = 91; 6e (6-OCF3): ratio = 773; 7 (6-ethynyl): ratio = 1290; 9 (6-Et): ratio = 0.36; 15 (6-CF3): ratio = 107; 6d (6-CHO): ratio = 685
Quantified Difference	6c selectivity is 9.8× higher than 6b; 1.16× higher than 6e; ~2,490× higher than 9 (which is COX-1-selective)
Conditions	Human recombinant COX-1 and COX-2; IC50 curves generated in duplicate; high concentration = 500 µM (Bioorg Med Chem Lett 2010, Part III, Table 1)

Why This Matters

High COX-2 selectivity is the primary driver of the gastrointestinal safety advantage that distinguishes coxibs from traditional NSAIDs; substituting 6c with a lower-selectivity analog like 6b (ratio 91) or the non-selective 6-ethyl analog 9 would substantially alter the safety pharmacology profile in preclinical models.

• [1] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source

In Vivo Metabolic Stability in Rat Air Pouch Assay

The 6-methyl analog 6c exhibited only 13% inhibition of PGE2 production in the prophylactic rat air pouch assay, a key in vivo pharmacodynamic model used by Pfizer to rank-order benzopyran COX-2 inhibitors [1]. This contrasts sharply with the 6-OCF3 analog 6e and the 6-CF3 analog 15, both of which achieved complete (100%) inhibition in the same assay [1]. The 6-ethynyl analog 7 showed intermediate performance (60% inhibition) [1]. The poor performance of 6c was attributed to metabolic lability of the 6-methyl group, leading to rapid in vivo clearance and suboptimal target engagement [1]. Notably, a modified therapeutic air pouch protocol (designed to capture metabolically labile compounds) later identified that the closely related 6-ethyl analog 9 could achieve 90% inhibition under this alternative dosing regimen, demonstrating that assay protocol selection is critical when working with 6-alkyl-substituted benzopyrans [1].

In vivo metabolic stability

Head-to-head

13% inhibition of PGE2 in rat air pouch (2 mpk oral) 6e/15: 100%; 7: 60%; 9: 90% (therapeutic protocol)

Metabolic lability may limit in vivo target engagement; supports labile control context.

Assay protocol selection may alter outcome for 6-alkyl analogs.

Evidence Dimension	In vivo pharmacodynamic efficacy (% inhibition of PGE2 production in prophylactic rat air pouch assay at 2 mpk oral dose)
Target Compound Data	13% inhibition (6c; 6-methyl)
Comparator Or Baseline	6e (6-OCF3): 100% inhibition; 15 (6-CF3): 100% inhibition; 7 (6-ethynyl): 60% inhibition; 9 (6-Et): 90% in therapeutic air pouch assay
Quantified Difference	6c achieved only 13% of the efficacy of 6e and 15; 4.6× lower than 7; 6.9× lower than 9 in the therapeutic protocol
Conditions	Prophylactic rat air pouch assay; oral dose 2 mpk; PGE2 production measured as endpoint (Bioorg Med Chem Lett 2010, Part III)

Why This Matters

The pronounced metabolic instability of 6c makes it unsuitable for in vivo efficacy studies using standard prophylactic dosing protocols, but renders it highly valuable as a metabolically labile control compound or as a substrate for deuteration-based metabolic stabilization strategies.

• [1] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source

Non-Deuterated Reference for Pharmacokinetic Optimization

6-Methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid served as a non-deuterated reference compound in the development of deuterated benzopyran COX-2 inhibitors, a program specifically designed to leverage the kinetic isotope effect to improve metabolic stability while retaining COX-2 potency and selectivity [1]. In this study (ACS Med Chem Lett, 2014), deuterated analogs demonstrated improved pharmacokinetic profiles in rats compared to their non-deuterated congeners, with the non-deuterated parent compounds (including the 6-methyl chromene scaffold) providing the essential baseline for quantifying the deuteration benefit [1]. The compound's documented metabolic liability at the 6-methyl position makes it a particularly informative negative control for assessing whether deuteration at metabolically labile sites successfully prolongs half-life and enhances in vivo efficacy [1].

Non-deuterated PK baseline

Reported

Parent compound for deuterated benzopyran profiling. Deuterated analogs demonstrated improved PK profiles vs. non-deuterated congener.

Supports deuteration benefit quantification context.

Used as baseline in ACS Med Chem Lett 2014 study.

Evidence Dimension	Role as non-deuterated baseline comparator in deuterated analog pharmacokinetic studies
Target Compound Data	Non-deuterated parent compound; used as reference for COX-2 IC50 and in vivo PK benchmarks
Comparator Or Baseline	Deuterated benzopyran analogs (specific deuteration at metabolically labile positions); improved rat PK profiles vs. non-deuterated congeners
Quantified Difference	Deuterated analogs retained COX-2 potency and selectivity but exhibited superior pharmacokinetic profiles (specific fold-improvement values available in primary reference); non-deuterated compound served as the baseline (relative improvement = 100% baseline)
Conditions	Rat pharmacokinetic studies; murine models of inflammation and pain; human recombinant COX-2 fluorescence-based assay (ACS Med Chem Lett 2014, doi:10.1021/ml500299q)

Why This Matters

Procurement of the authentic non-deuterated 6-methyl chromene is essential for any laboratory replicating or extending deuterated benzopyran SAR studies, as it is the defined baseline against which deuterium isotope effects on metabolism are quantified.

• [1] Zhang Y, Tortorella MD, Wang Y, Liu J, Tu Z, Liu X, Bai Y, Wen D, Lu X, Lu Y, Talley JJ. Synthesis of Deuterated Benzopyran Derivatives as Selective COX-2 Inhibitors with Improved Pharmacokinetic Properties. ACS Med Chem Lett. 2014;5(10):1162-1166. doi:10.1021/ml500299q View Source

Physicochemical Property Profile vs. Clinical Candidate

6-Methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid possesses a molecular weight of 258.19 Da, a computed XLogP3 of 3, one hydrogen bond donor (carboxylic acid), and six hydrogen bond acceptors [1]. In contrast, the clinical candidate SD-8381 (5c-(S); (2S)-6,8-dichloro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid) bears two chlorine atoms and an isobutoxy substituent, resulting in a substantially higher molecular weight and logP, as well as >99% human plasma protein binding and an extremely long human half-life (t1/2 = 360 h) [2]. The 6-methyl analog's lower molecular weight, reduced lipophilicity, and absence of halogen substituents position it as a minimal-structure scaffold within the benzopyran class—advantageous for fragment-based screening, early-stage SAR exploration, and computational docking studies where reduced molecular complexity facilitates clearer interpretation of binding interactions [1].

Physicochemical vs. clinical candidate

Class-level

MW = 258.19 Da, XLogP3 = 3, HBD = 1, HBA = 6, 1 rotatable bond. SD-8381 clinical candidate: larger, more lipophilic, high protein binding.

Minimal scaffold supports fragment-based and docking interpretation.

Class-level inference; computed properties may differ from experimental.

Evidence Dimension	Physicochemical properties relevant to drug-likeness and scaffold complexity
Target Compound Data	MW = 258.19 Da; XLogP3 = 3; HBD = 1; HBA = 6; Rotatable bonds = 1
Comparator Or Baseline	SD-8381 (clinical candidate): MW > 258.19 (dichloro + isobutoxy-substituted); human plasma protein binding >99%; human t1/2 = 360 h (Bioorg Med Chem Lett 2010, Part I). Exact MW and logP of SD-8381 not provided in available extracts but structurally larger.
Quantified Difference	6c represents the minimal pharmacophore scaffold; SD-8381 and advanced clinical candidates incorporate additional substituents that increase MW by approximately 100–150 Da and raise logP substantially, correlating with high protein binding and extended half-life.
Conditions	Computed properties (PubChem); human pharmacokinetic data from Pfizer clinical candidate characterization (Bioorg Med Chem Lett 2010, Part I)

Why This Matters

Selecting 6c over bulkier, more lipophilic analogs like SD-8381 is warranted when the experimental objective requires a minimal-structure benzopyran scaffold with interpretable SAR, reduced non-specific protein binding, or suitability for fragment-based and computational approaches.

• [1] PubChem. Compound Summary for CID 21883595: 6-methyl-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid. National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Wang JL, Carter J, Kiefer JR, Kurumbail RG, Pawlitz JL, Brown D, Hartmann SJ, Graneto MJ, Seibert K, Talley JJ. The novel benzopyran class of selective cyclooxygenase-2 inhibitors—Part I: The first clinical candidate. Bioorg Med Chem Lett. 2010;20(23):7155-7158. doi:10.1016/j.bmcl.2010.07.053 View Source

Optimal Research and Industrial Application Scenarios

High-Selectivity Benchmark for COX-1/COX-2 Panel Screens

With a COX-2 selectivity ratio of 896 and COX-1 IC50 of 224 µM, 6c serves as an excellent high-selectivity reference compound for calibrating COX-1/COX-2 biochemical assay panels. Its near-complete COX-1 sparing at concentrations up to 100 µM allows researchers to define the upper boundary of the COX-2 selectivity window within the benzopyran class, enabling direct benchmarking of novel analogs against a compound whose selectivity quantitatively exceeds most 6-substituted congeners, including the 6-chloro lead 6b (ratio = 91) [1]. This is particularly valuable when screening for gastrointestinal safety potential in early-stage NSAID discovery programs [1].

Non-Deuterated Baseline for Metabolic Stabilization Studies

The documented metabolic lability of the 6-methyl group (13% inhibition in the prophylactic rat air pouch assay) makes 6c an informative non-deuterated parent compound for deuteration studies [1]. When paired with site-specifically deuterated analogs, 6c enables precise quantification of the deuterium kinetic isotope effect on in vivo metabolic clearance, as demonstrated in the 2014 ACS Med Chem Lett study where deuterated benzopyrans retained COX-2 potency while exhibiting improved rat pharmacokinetic profiles relative to their non-deuterated congeners [2]. Laboratories engaged in deuterated drug design should procure 6c as the mandatory non-deuterated control.

Minimal Pharmacophore Scaffold for Fragment-Based Drug Design

With a molecular weight of only 258.19 Da, a single rotatable bond, and a computed XLogP3 of 3, 6c represents one of the smallest fully characterized COX-2-active benzopyran scaffolds available [1]. Its structural simplicity—lacking the bulky halogen and alkoxy substituents present in clinical candidates like SD-8381—makes it an ideal starting point for fragment-based drug discovery (FBDD), molecular docking studies, and pharmacophore modeling of the COX-2 benzopyran binding mode [2]. Researchers can use 6c to probe the minimal structural requirements for COX-2 binding and selectivity without confounding contributions from secondary substituent interactions [2].

SAR Probe for 6-Position Substituent Effects in Education

The comprehensive Pfizer SAR dataset for 6-substituted benzopyrans provides a rare, internally consistent teaching dataset for medicinal chemistry education [1]. 6c occupies a pedagogically valuable position as the only mono-alkyl-substituted analog with published COX-1, COX-2, selectivity, and in vivo efficacy data, enabling direct comparison with electron-withdrawing (6-Cl, 6-CF3, 6-CN), electron-donating (6-OCH3), and bulkier alkyl (6-Et) congeners within a single experimental framework [1]. Academic and industrial training programs can use 6c as a case study in how a single methyl group modulates potency, selectivity, and metabolic fate.

Application

Selection Property

Validation Focus

COX-2 selectivity benchmark studies

High COX-2 selectivity context

Selectivity window calibration against COX-1

Deuterated benzopyran baseline studies

Metabolic lability at 6-methyl position

Deuterium isotope effect on metabolic clearance

Fragment-based COX-2 scaffold studies

Minimal pharmacophore with low MW and logP

Binding mode and minimal structural requirements

Medicinal chemistry SAR education

Comprehensive 6-position SAR dataset

Substituent effect comparison across analogs

• [1] Wang JL, Aston K, Limburg D, Ludwig C, Hallinan AE, Koszyk F, Hamper B, Brown D, Graneto M, Talley J, Maziasz T, Masferrer J, Carter J. The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part III: The three microdose candidates. Bioorg Med Chem Lett. 2010;20(23):7164-7168. doi:10.1016/j.bmcl.2010.07.059 View Source
• [2] Zhang Y, Tortorella MD, Wang Y, Liu J, Tu Z, Liu X, Bai Y, Wen D, Lu X, Lu Y, Talley JJ. Synthesis of Deuterated Benzopyran Derivatives as Selective COX-2 Inhibitors with Improved Pharmacokinetic Properties. ACS Med Chem Lett. 2014;5(10):1162-1166. doi:10.1021/ml500299q View Source